Cas no 915893-47-9 (1-3-(2,3-dimethylphenoxy)propyl-1H-1,2,3-benzotriazole)

• Product Name: 1-3-(2,3-dimethylphenoxy)propyl-1H-1,2,3-benzotriazole
• CAS No: 915893-47-9
• MF: C₁₇H₁₉N₃O
• MW: 281.352263689041
• CID: 5448459
• PubChem ID: 2987716
• Update Time: 2025-10-22

1-3-(2,3-dimethylphenoxy)propyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• STL284888
• 1-[3-(2,3-dimethylphenoxy)propyl]-1H-benzotriazole
• VU0507573-1
• 1-[3-(2,3-dimethylphenoxy)propyl]benzotriazole
• 1-[3-(2,3-dimethylphenoxy)propyl]-1H-1,2,3-benzotriazole
• F3020-0551
• AKOS003644515
• 915893-47-9
• Z57842927
• 1-(3-(2,3-dimethylphenoxy)propyl)-1H-benzo[d][1,2,3]triazole
• 1-3-(2,3-dimethylphenoxy)propyl-1H-1,2,3-benzotriazole

• Inchi： 1S/C17H19N3O/c1-13-7-5-10-17(14(13)2)21-12-6-11-20-16-9-4-3-8-15(16)18-19-20/h3-5,7-10H,6,11-12H2,1-2H3
• InChI Key： GXEDXHMZMBOFMH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1C)CCCN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 281.152812238g/mol
• Monoisotopic Mass: 281.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.9Ų

Additional information on 1-3-(2,3-dimethylphenoxy)propyl-1H-1,2,3-benzotriazole

Comprehensive Overview of 1-3-(2,3-dimethylphenoxy)propyl-1H-1,2,3-benzotriazole (CAS No. 915893-47-9)

The compound 1-3-(2,3-dimethylphenoxy)propyl-1H-1,2,3-benzotriazole (CAS No. 915893-47-9) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This benzotriazole derivative is characterized by its phenoxypropyl side chain, which enhances its solubility and reactivity in various organic matrices. Researchers and industrial chemists are increasingly exploring its utility in fields such as polymer stabilization, UV absorbers, and corrosion inhibitors, making it a subject of interest in both academic and commercial sectors.

One of the key reasons for the growing popularity of 1-3-(2,3-dimethylphenoxy)propyl-1H-1,2,3-benzotriazole is its ability to act as an effective light stabilizer. In the context of rising environmental concerns, the demand for UV-resistant materials has surged, particularly in industries like automotive coatings, packaging, and construction. This compound’s molecular structure allows it to absorb harmful UV radiation, thereby extending the lifespan of polymeric materials. Users frequently search for terms like "best UV stabilizer for plastics" or "how to prevent polymer degradation," highlighting the relevance of this compound in addressing these challenges.

Another area where CAS No. 915893-47-9 shows promise is in the development of high-performance lubricants. Its benzotriazole core provides excellent thermal stability, which is critical for applications in engine oils and industrial greases. With the automotive industry shifting toward energy-efficient solutions, queries such as "advanced additives for synthetic lubricants" or "thermal stability in engine oils" are becoming more common. This compound’s ability to reduce friction and wear aligns perfectly with these trends.

From a synthetic chemistry perspective, the preparation of 1-3-(2,3-dimethylphenoxy)propyl-1H-1,2,3-benzotriazole involves a series of efficient coupling reactions. The 2,3-dimethylphenoxy moiety is introduced via a nucleophilic substitution reaction, followed by the attachment of the propyl linker to the benzotriazole ring. This process has been optimized to achieve high yields, making it scalable for industrial production. Researchers often look for "synthesis of benzotriazole derivatives" or "optimization of phenoxypropyl compounds," reflecting the technical interest in its manufacturing.

In addition to its industrial applications, CAS No. 915893-47-9 is also being investigated for its potential in pharmaceutical intermediates. While not a drug itself, its structural features make it a candidate for further modification in medicinal chemistry. For instance, the benzotriazole group is known to exhibit bioactive properties, which could be leveraged in drug discovery. Searches like "benzotriazole in drug development" or "phenoxypropyl compounds in medicine" underscore this emerging niche.

Environmental and safety considerations are paramount when discussing 1-3-(2,3-dimethylphenoxy)propyl-1H-1,2,3-benzotriazole. Regulatory bodies emphasize the importance of eco-friendly chemicals, and this compound’s low toxicity profile makes it a viable option for sustainable applications. Terms such as "green chemistry alternatives" or "non-toxic UV stabilizers" are frequently associated with its use, aligning with global efforts to reduce hazardous chemical usage.

In summary, 1-3-(2,3-dimethylphenoxy)propyl-1H-1,2,3-benzotriazole (CAS No. 915893-47-9) is a versatile compound with broad applicability across multiple industries. Its role as a UV absorber, lubricant additive, and potential pharmaceutical intermediate positions it as a valuable asset in modern chemistry. As user queries continue to evolve, focusing on topics like "innovative chemical solutions" or "sustainable material science," this compound is poised to remain at the forefront of scientific and industrial advancements.